![molecular formula C13H13ClFN3O B279837 4-chloro-N-(4-fluoro-2-methylphenyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide](/img/structure/B279837.png)
4-chloro-N-(4-fluoro-2-methylphenyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-chloro-N-(4-fluoro-2-methylphenyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide, also known as PF-04457845, is a small molecule drug that has been developed for the treatment of various neurological disorders. This compound belongs to the class of pyrazole carboxamides and acts as a potent and selective inhibitor of the glycine transporter 1 (GlyT1).
Mechanism of Action
4-chloro-N-(4-fluoro-2-methylphenyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide acts as a selective inhibitor of the GlyT1 transporter, which is responsible for the reuptake of glycine in the synaptic cleft. By inhibiting GlyT1, this compound increases the availability of glycine in the synaptic cleft, which in turn enhances N-methyl-D-aspartate (NMDA) receptor function. This leads to improved cognitive function and reduced negative symptoms in patients with schizophrenia.
Biochemical and Physiological Effects:
This compound has been shown to increase the levels of glycine in the brain, which enhances NMDA receptor function. This results in improved cognitive function and reduced negative symptoms in patients with schizophrenia. Additionally, it has been found to have antidepressant and anxiolytic effects in preclinical models.
Advantages and Limitations for Lab Experiments
The advantages of using 4-chloro-N-(4-fluoro-2-methylphenyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide in lab experiments include its high selectivity for the GlyT1 transporter, its ability to enhance NMDA receptor function, and its potential therapeutic applications in various neurological disorders. However, its limitations include its limited solubility in water and its potential toxicity at high doses.
Future Directions
For research on 4-chloro-N-(4-fluoro-2-methylphenyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide include the development of more potent and selective GlyT1 inhibitors, the investigation of its potential therapeutic applications in other neurological disorders, and the exploration of its mechanism of action at the molecular level. Additionally, the use of this compound in combination with other drugs may lead to improved therapeutic outcomes in patients with schizophrenia and other neurological disorders.
Synthesis Methods
The synthesis of 4-chloro-N-(4-fluoro-2-methylphenyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide involves the reaction of 4-chloro-2-methylphenyl hydrazine with 4-fluoro-2-methylbenzoic acid to form the intermediate, 4-chloro-N-(4-fluoro-2-methylphenyl) hydrazine. This intermediate is then reacted with 1,3-dimethyl-1H-pyrazole-5-carboxylic acid to form the final product, this compound.
Scientific Research Applications
4-chloro-N-(4-fluoro-2-methylphenyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide has been extensively studied for its potential therapeutic applications in various neurological disorders such as schizophrenia, depression, anxiety, and Alzheimer's disease. It has been shown to improve cognitive function and reduce negative symptoms in patients with schizophrenia. Additionally, it has been found to have antidepressant and anxiolytic effects in preclinical models.
Properties
Molecular Formula |
C13H13ClFN3O |
---|---|
Molecular Weight |
281.71 g/mol |
IUPAC Name |
4-chloro-N-(4-fluoro-2-methylphenyl)-2,5-dimethylpyrazole-3-carboxamide |
InChI |
InChI=1S/C13H13ClFN3O/c1-7-6-9(15)4-5-10(7)16-13(19)12-11(14)8(2)17-18(12)3/h4-6H,1-3H3,(H,16,19) |
InChI Key |
SXLIWPYKHXBQBN-UHFFFAOYSA-N |
SMILES |
CC1=C(C=CC(=C1)F)NC(=O)C2=C(C(=NN2C)C)Cl |
Canonical SMILES |
CC1=C(C=CC(=C1)F)NC(=O)C2=C(C(=NN2C)C)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.